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Compound of Interest

Compound Name:
2-bromo-N-methyl-N-

phenylacetamide

Cat. No.: B1328926 Get Quote

Technical Profile: 2-bromo-N-methyl-N-
phenylacetamide
This guide provides core technical data and structural information for the chemical compound

2-bromo-N-methyl-N-phenylacetamide, a reagent often used in organic synthesis and

pharmaceutical research.

Core Chemical Properties
The fundamental molecular properties of 2-bromo-N-methyl-N-phenylacetamide have been

determined and are summarized below.

Property Value Source

Molecular Formula C₉H₁₀BrNO [1][2][3]

Molecular Weight 228.09 g/mol [1][2][4]

CAS Number 29182-97-6 [2][3]
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The molecular formula and weight of chemical compounds are standardly determined through

a combination of analytical techniques. While specific experimental records for this compound

are not detailed in the provided search results, the typical methodologies include:

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. The molecule is ionized, and its mass-to-charge ratio is measured, providing

a highly accurate molecular weight. High-resolution mass spectrometry (HRMS) can further

help in confirming the elemental composition.

Elemental Analysis: This method determines the percentage composition of elements (like

carbon, hydrogen, nitrogen, and bromine) in a sample. The resulting percentages are used

to derive the empirical formula, which is then compared with the molecular weight from mass

spectrometry to establish the definitive molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the structure of the molecule, confirming the connectivity of atoms and the

presence of functional groups (e.g., the phenyl ring, methyl group, and bromoacetyl moiety),

which corroborates the molecular formula.

Structural Visualization
To illustrate the logical relationship of the constituent chemical groups within 2-bromo-N-
methyl-N-phenylacetamide, the following diagram breaks down the molecule into its primary

functional components attached to the central nitrogen atom of the acetamide core.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1328926?utm_src=pdf-body
https://www.benchchem.com/product/b1328926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitrogen (Amide Center)

Phenyl Group
(-C₆H₅)

Methyl Group
(-CH₃)

Bromoacetyl Group
(-C(O)CH₂Br)

Click to download full resolution via product page

Functional components of 2-bromo-N-methyl-N-phenylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1328926#2-bromo-n-methyl-n-phenylacetamide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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